3-Methoxy-2'-methylbenzophenone
Overview
Description
3-Methoxy-2'-methylbenzophenone (MMBP) is a compound widely used in the synthesis of aromatic compounds, pharmaceuticals, and other chemicals. It is a versatile and widely studied molecule due to its use in a variety of applications.
Scientific Research Applications
Photochemistry and Organic Synthesis One study explored the photochemistry of 2-alkoxymethyl-5-methylphenacyl chloride and benzoate, revealing that irradiation in dry, nonnucleophilic solvents leads to high yields of 3-alkoxy-6-methylindan-1-ones. This process involves a 1,5-hydrogen migration from the lowest triplet excited state of acetophenones, showcasing a potential synthetic utility in organic chemistry (Plíštil et al., 2006).
Environmental Impact and Health Concerns The disposition of benzophenone-3 (BP-3), a compound structurally related to 3-Methoxy-2'-methylbenzophenone, after dermal administration in male rats, was studied to understand its bioavailability and metabolism. The study found rapid absorption and identified several metabolites, highlighting the extensive binding of BP-3 and its metabolites to plasma proteins (Okereke et al., 1994).
Analytical Chemistry Applications An innovative method was developed for measuring environmental phenols, including BP-3, in human milk, using an on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry system. This method shows good reproducibility and accuracy for detecting these compounds, emphasizing their prevalence in the environment and potential exposure through breast milk (Ye et al., 2008).
Mechanism of Action
Target of Action
Similar compounds, such as benzophenones, are known to interact with various biological targets .
Mode of Action
It is known that benzophenones can undergo reactions at the benzylic position, which involves free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the interaction of 3-Methoxy-2’-methylbenzophenone with its targets.
Biochemical Pathways
Benzophenones are known to participate in various chemical reactions, which could potentially affect multiple biochemical pathways .
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability .
Result of Action
Similar compounds, such as benzophenones, are known to cause allergic reactions, including contact dermatitis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Methoxy-2’-methylbenzophenone. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with biological targets .
properties
IUPAC Name |
(3-methoxyphenyl)-(2-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-11-6-3-4-9-14(11)15(16)12-7-5-8-13(10-12)17-2/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPCRPXYMNLWATE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30615929 |
Source
|
| Record name | (3-Methoxyphenyl)(2-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30615929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-2'-methylbenzophenone | |
CAS RN |
57800-65-4 |
Source
|
| Record name | (3-Methoxyphenyl)(2-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30615929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]-1,4-diazepane-1-carboxylate](/img/structure/B1612664.png)
![(4-Chloro-phenyl)-[(9H-fluoren-9-ylmethoxycarbonylamino)]-acetic acid](/img/structure/B1612678.png)
